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Performance Showdown: Chimassorb 2020
Versus High Molecular Weight HALS Rivals
In the realm of polymer stabilization, the selection of a high molecular weight (HMW) Hindered

Amine Light Stabilizer (HALS) is critical for ensuring the long-term durability and performance

of materials subjected to environmental stressors. This guide offers a comparative evaluation of

Chimassorb 2020 against other prominent HMW HALS, providing researchers, scientists, and

product development professionals with a comprehensive overview based on available

experimental data.

At a Glance: Key Performance Indicators
The efficacy of a HALS is determined by its ability to mitigate degradation from UV radiation

and heat, its compatibility with the polymer matrix, and its persistence within the material over

time. Below is a summary of the key performance attributes of Chimassorb 2020 and its

competitors.
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HALS Stabilizer Key Features Primary Applications

Chimassorb 2020

Excellent UV and long-term

thermal stability, high

extraction resistance, minimal

pigment interaction.[1][2]

Polyolefins (PP, PE),

polyamides, PVC, TPO roofing

membranes.[1][2][3][4]

Chimassorb 944

High-performance UV

stabilization, good thermal

stability, low volatility.[5][6]

Polyolefins (especially fibers

and films), styrenic polymers,

polyamides.[5][6]

Tinuvin 770

Low molecular weight HALS,

often blended with HMW HALS

to create synergistic effects.

Used in combination with

HMW HALS in various

polymers.

Cyasorb UV-3529
Polymeric HALS with good

performance in polyolefins.
Polyolefins.

Hostavin N 30

Oligomeric HALS with broad

compatibility and good

resistance to migration.

Polyolefins, styrenics,

polyamides.

Sabostab UV 119

High molecular weight HALS

with good performance in

polyolefins and engineering

plastics.

Polyolefins, TPO, polyamides.

Quantitative Performance Data
The following tables summarize available quantitative data from various studies. It is important

to note that the data may not be directly comparable across different studies due to variations

in experimental conditions.

Thermal Stability
Thermogravimetric analysis (TGA) is a standard method to assess the thermal stability of

additives. A higher decomposition temperature indicates better thermal resistance.

Table 1: Thermal Decomposition Temperatures of Various HALS[7]
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HALS Stabilizer
5% Weight Loss

Temperature (Td5%) (°C)

10% Weight Loss

Temperature (Td10%) (°C)

Chimassorb 2020 385.7 425.5

Chimassorb 944 425.5 458.7

Tinuvin 791 322.4 380.1

Tinuvin 783 341.2 410.5

Note: Tinuvin 791 is a blend of Chimassorb 944 and Tinuvin 770. Tinuvin 783 is a blend of

Chimassorb 944 and Tinuvin 622. The lower thermal stability of these blends is attributed to the

lower molecular weight components.[7]

Color Interaction
The interaction of HALS with pigments can affect the final color of the product. Lower color

difference (Delta E) values indicate less interaction and better color retention.

Table 2: Color Yield of Red Pigmented Polypropylene Fiber[8]

HALS Stabilizer (0.15%) Color Difference (Delta E)

Chimassorb 2020 0.3

Chimassorb 119 0.6

Chimassorb 944 10.4

Experimental Protocols
To ensure the objective evaluation of HALS performance, standardized experimental protocols

are crucial. The following are summaries of key methodologies.

Accelerated Weathering
Purpose: To simulate the long-term effects of sunlight and weather in a laboratory setting.

Typical Standards: ASTM D4329, ASTM D4364, ISO 4892-2.
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Methodology:

Sample Preparation: Polymer samples containing the HALS to be tested are prepared,

typically as films or plaques.

Exposure: Samples are placed in a weathering chamber equipped with UV lamps (e.g., UVA-

340 for simulating sunlight) and a system for creating moisture (e.g., condensation or water

spray).

Cycling: The exposure is conducted in cycles of UV exposure and moisture to mimic day and

night conditions.

Evaluation: The degradation of the samples is monitored over time by measuring changes in

properties such as:

Gloss: Measured using a gloss meter.

Color: Measured using a spectrophotometer (Delta E).

Mechanical Properties: Tensile strength, elongation at break, and impact strength are

measured according to relevant ASTM or ISO standards.

Thermal Aging
Purpose: To evaluate the long-term thermal stability of polymers with HALS at elevated

temperatures.

Typical Standards: ASTM D3045, ISO 188.

Methodology:

Sample Preparation: Polymer samples with the HALS are prepared.

Exposure: Samples are placed in a circulating air oven at a constant elevated temperature.

Evaluation: The degradation of the samples is assessed at regular intervals by measuring:
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Time to Embrittlement: The time it takes for the sample to become brittle and crack upon

bending.

Retention of Mechanical Properties: Changes in tensile strength, elongation, and other

relevant properties are measured.

Extraction Resistance
Purpose: To determine the ability of the HALS to remain within the polymer matrix, especially

when in contact with liquids.

Methodology:

Sample Preparation: Polymer samples containing a known concentration of the HALS are

prepared.

Extraction: The samples are immersed in a solvent (e.g., hexane, ethanol, or water) for a

specified period at a certain temperature.

Analysis: The concentration of the HALS in the solvent and/or remaining in the polymer is

determined using analytical techniques such as:

High-Performance Liquid Chromatography (HPLC): A common method for quantifying the

amount of HALS that has migrated into the solvent.

Pyrolysis-Gas Chromatography-Mass Spectrometry (Py-GC-MS): Can be used to identify

and quantify the HALS remaining in the polymer.

Visualizing Performance Comparison and
Experimental Workflow
To better illustrate the relationships and processes involved in evaluating HALS performance,

the following diagrams are provided.
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Caption: Logical relationship of HALS performance comparison.
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Caption: Typical experimental workflow for HALS evaluation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.specialchem.com/polymer-additives/product/basf-chimassorb-2020
https://plastics-rubber.basf.com/asiapacific/en/plastic_additives/products/light-stabilizers
https://www.alpha-plast.com.ua/wp-content/uploads/2017/11/Chimassorb_2020_TPO_roofing.pdf
https://unilongindustry.com/chimassorb-944-vs-other-hals-stabilizers-key-differences-and-benefits/
https://unilongindustry.com/chimassorb-944-vs-other-hals-stabilizers-key-differences-and-benefits/
https://welltchemicals.com/blog/chimassorb-944/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8949897/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8949897/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8949897/
https://www.scribd.com/document/209727015/Ciba-UV-for-Polyolefins
https://www.benchchem.com/product/b8282987#performance-evaluation-of-chimassorb-2020-against-other-high-molecular-weight-hals
https://www.benchchem.com/product/b8282987#performance-evaluation-of-chimassorb-2020-against-other-high-molecular-weight-hals
https://www.benchchem.com/product/b8282987#performance-evaluation-of-chimassorb-2020-against-other-high-molecular-weight-hals
https://www.benchchem.com/product/b8282987#performance-evaluation-of-chimassorb-2020-against-other-high-molecular-weight-hals
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b8282987?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8282987?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8282987?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

